4-[5-(2-phenylethyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(2-phenylethyl)-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O/c1-2-4-12(5-3-1)6-7-14-17-15(18-19-14)13-8-10-16-11-9-13/h1-5,8-11H,6-7H2
• InChI Key: NFBFHGIKPMVURS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

The compound "4-[5-(2-phenylethyl)-1,2,4-oxadiazol-3-yl]pyridine" belongs to a class of organic compounds known for their inclusion in various chemical studies due to their potential in materials science, pharmacology, and organic electronics. These compounds often exhibit interesting chemical, physical, and biological properties due to their unique molecular structures.

Synthesis Analysis

Synthesis of similar oxadiazole derivatives involves multi-step reactions, starting from commercially available reagents, through condensation, cyclization, and functionalization steps. A two-step reaction involving azidonation and ring closure has been reported for the synthesis of a tricyclic pyridine-based material, highlighting the complexity and efficiency of synthesizing such compounds (Ma et al., 2018).

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives is characterized by X-ray diffraction, showing orthorhombic crystal systems with specific space groups. The arrangement allows for significant π-π interactions, which are crucial for the material's properties (Shen et al., 2018).

Chemical Reactions and Properties

Oxadiazole compounds participate in various chemical reactions, including coordination with metal ions to form coordination polymers. These reactions depend significantly on the ligand's structure and the metal ions, leading to one-dimensional polymeric structures with potential applications in material science (Jin et al., 2019).

Physical Properties Analysis

The physical properties, such as thermal behavior and stability, are critical in determining the applicability of oxadiazole derivatives. For instance, fused, tricyclic pyridine-based energetic materials demonstrate surprisingly high density and low thermal stability, indicating their potential in energetic material applications (Ma et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity and interaction with other compounds, are influenced by the oxadiazole core and the substituents attached to it. The presence of pyridine and oxadiazole moieties contributes to a compound's ability to form coordination polymers with metal ions, demonstrating the versatility and reactivity of these compounds (Jin et al., 2019).

Future Directions

The future research directions for this compound could involve exploring its potential biological activity, given the presence of the pyridine and oxadiazole rings. Further studies could also focus on developing efficient synthetic routes for this compound.